Cas no 2229584-65-8 (3-(2-bromopropyl)-1-ethyl-1H-pyrazole)

• Product Name: 3-(2-bromopropyl)-1-ethyl-1H-pyrazole
• CAS No: 2229584-65-8
• MF: C₈H₁₃BrN₂
• MW: 217.106220960617
• CID: 6038765
• PubChem ID: 165644118
• Update Time: 2025-06-10

3-(2-bromopropyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopropyl)-1-ethyl-1H-pyrazole
• 2229584-65-8
• EN300-1916068

• Inchi： 1S/C8H13BrN2/c1-3-11-5-4-8(10-11)6-7(2)9/h4-5,7H,3,6H2,1-2H3
• InChI Key： NBWITNYSPHURQW-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CN(CC)N=1

Computed Properties

• Exact Mass: 216.02621g/mol
• Monoisotopic Mass: 216.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(2-bromopropyl)-1-ethyl-1H-pyrazole

3-(2-bromopropyl)-1-ethyl-1H-pyrazole: A Comprehensive Overview

3-(2-bromopropyl)-1-ethyl-1H-pyrazole (CAS No. 2229584-65-8) is a versatile organic compound with significant applications in various fields of chemistry, particularly in the synthesis of bioactive molecules and advanced materials. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a bromine atom in the side chain introduces unique reactivity and functionalization potential, making it a valuable intermediate in organic synthesis.

The structure of 3-(2-bromopropyl)-1-ethyl-1H-pyrazole consists of a pyrazole ring with an ethyl group at position 1 and a 2-bromopropyl group at position 3. This configuration allows for a wide range of chemical transformations, including nucleophilic substitution, elimination, and coupling reactions. Recent studies have highlighted its utility in the synthesis of bioactive compounds, such as kinase inhibitors and GPCR modulators, which are critical targets in drug discovery.

One of the most notable applications of 3-(2-bromopropyl)-1-ethyl-1H-pyrazole is its role as an intermediate in the construction of complex heterocyclic frameworks. For instance, researchers have employed this compound in the synthesis of pyrrole-fused bicyclic systems, which exhibit potent anti-inflammatory and anticancer activities. The bromine atom at position 3 serves as an excellent leaving group, enabling efficient Suzuki-Miyaura couplings to introduce diverse aryl or alkenyl groups into the molecule.

Recent advancements in catalytic methodologies have further expanded the scope of 3-(2-bromopropyl)-1-ethyl-1H-pyrazole in organic synthesis. For example, transition-metal-catalyzed cross-coupling reactions have been optimized to achieve high yields and selectivities when using this compound as a substrate. These reactions are particularly useful in the assembly of biologically relevant molecules with intricate architectures.

In addition to its synthetic applications, 3-(2-bromopropyl)-1-ethyl-1H-pyrazole has been explored for its potential in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for industrial processes. Furthermore, studies on its photochemical properties suggest that it could serve as a building block for light-responsive materials.

The synthesis of 3-(2-bromopropyl)-1-ethyl-1H-pyrazole typically involves a combination of nucleophilic aromatic substitution and alkylation reactions. Recent research has focused on improving the efficiency and sustainability of these processes by employing environmentally friendly solvents and catalysts. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product purity.

From a pharmacological perspective, 3-(2-bromopropyl)-1-ethyl-1H-pyrazole has demonstrated promising activity in preclinical models of neurodegenerative diseases. Its ability to modulate ion channels and neurotransmitter systems makes it a compelling candidate for further drug development efforts. Ongoing studies aim to optimize its pharmacokinetic properties to enhance its therapeutic potential.

In conclusion, 3-(2-bromopropyl)-1-ethyl-1H-pyrazole (CAS No. 2229584-65-8) is a multifaceted compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance as a key intermediate in modern chemical science.